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Compound Focus: Nvp-adw742

CAS No.: 475488-23-4

Cat. No.: S548342

Get Quote

The table below summarizes the available quantitative data for NVP-ADW742 from commercial suppliers

and research contexts.

Property Specification Source / Context

Purity ≥98% (HPLC) Tocris Bioscience [1]

Purity 99.30% MedChemExpress [2]

CAS Number 475488-23-4 Multiple Sources [3] [2] [1]

Molecular
Formula

C₂₈H₃₁N₅O Multiple Sources [3] [2] [1]

Molecular Weight 453.58 g/mol Multiple Sources [3] [2] [1]

Storage Desiccate at -20°C BioCrick [3]; Store at -20°C (Tocris, MedChemExpress) [2]
[1]

Solubility ~22 mg/mL in
DMSO

BioCrick (21.67 mg/mL) [3]; Tocris (22.68 mg/mL) [1]
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NVP-ADW742 is characterized as a selective, ATP-competitive inhibitor of the Insulin-like Growth Factor 1

Receptor (IGF-1R) tyrosine kinase [3] [2] [1]. Its biological activity is central to its use in the experiments

cited in the search results.

IC₅₀ Values: The compound inhibits IGF-1R with an IC₅₀ in the range of 0.1 to 0.2 μM. It is more

selective for IGF-1R over the closely related Insulin Receptor (InsR), which it inhibits with an IC₅₀ of
2.8 μM. It also shows activity against c-Kit kinase with an IC₅₀ in the 3 to 5 μM range [3] [2].

Primary Mechanism: The core mechanism of action involves blocking the phosphorylation and
activation of IGF-1R and its key downstream signaling pathway, the PI3K-Akt cascade [4] [5] [6]. This

inhibition triggers antiproliferative and pro-apoptotic effects in tumor cells.

The following diagram illustrates the signaling pathway targeted by NVP-ADW742 and the logical flow of

its interaction with chemotherapy, as demonstrated in multiple studies.
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Diagram of the IGF-1R signaling pathway targeted by NVP-ADW742, showing its role in

chemosensitization.
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Guidance on Purity Analysis and Experimental Design

The search results do not contain detailed, step-by-step experimental protocols for purity analysis. However,

you can proceed with the following guidance.

Verifying Purity: The consistent specification of HPLC across suppliers indicates it is the standard

method for determining the purity of NVP-ADW742 [2] [1]. For your own analysis, you should employ
validated HPLC methods.

Handling and Storage: To maintain the compound's stability and purity, adhere strictly to the storage
recommendations. The universal guidance is to store the powder at -20°C in a desiccated

environment [3] [2] [1]. Prepare stock solutions in DMSO and aliquot them to avoid repeated freeze-
thaw cycles.

Validating Biological Activity: To confirm the functionality of your batch in experiments, you can
implement the following validation step based on common methodologies from the search results:

Western Blot Analysis: Treat a relevant cancer cell line (e.g., a small cell lung cancer line)
with NVP-ADW742 at sub-micromolar concentrations (e.g., 0.1-1.0 μM) for a short period (e.g.,

20 minutes to 1 hour). Measure the levels of phosphorylated IGF-1R and its key downstream
target, phosphorylated Akt (p-Akt). A functional batch should show a dose-dependent
reduction in these phosphorylation levels without affecting total protein levels [4] [5].

Key Conclusions for Researchers

The available data confirms that NVP-ADW742 with a high purity level (≥98%-99.3%) is commercially

available for research. Its well-established role is as a selective IGF-1R inhibitor that can sensitize various

cancer cell lines to chemotherapy by suppressing the PI3K-Akt survival pathway.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Purity and Chemical Specifications]. Smolecule, [2026]. [Online

PDF]. Available at: [https://www.smolecule.com/products/b548342#nvp-adw742-purity-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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